Cas no 699-81-0 (3-acetyl-1-methylpyrrolidine-2,4-dione)

• Product name: 3-acetyl-1-methylpyrrolidine-2,4-dione
• CAS No: 699-81-0
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD18829539
• CID: 3247812
• PubChem ID: 15088154

3-acetyl-1-methylpyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-PYRROLIDINEDIONE, 3-ACETYL-1-METHYL-
• 3-acetyl-1-methylpyrrolidine-2,4-dione
• SCHEMBL7191626
• EN300-305393
• 699-81-0

• MDL： MFCD18829539
• Inchi： InChI=1S/C7H9NO3/c1-4(9)6-5(10)3-8(2)7(6)11/h6H,3H2,1-2H3
• InChI Key： HQEKTWIWHYSKBB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 155.058243149Da
• Monoisotopic Mass: 155.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.5Ų